molecular formula C16H10KN3O5 B10858811 Potassium nitrazepate CAS No. 5571-84-6

Potassium nitrazepate

Cat. No.: B10858811
CAS No.: 5571-84-6
M. Wt: 363.37 g/mol
InChI Key: LRJCOMWQVVMARP-UHFFFAOYSA-M
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Description

Potassium nitrazepate is a benzodiazepine derivative known for its anxiolytic properties. It is commonly produced as its potassium salt form. This compound is used in the treatment of anxiety disorders and has a chemical formula of C16H11N3O5K .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium nitrazepate is synthesized through the reaction of nitrazepate with potassium hydroxide. The reaction typically occurs in an aqueous medium, where nitrazepate is dissolved and then reacted with potassium hydroxide to form the potassium salt .

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale synthesis using similar reaction conditions. The process is optimized for high yield and purity, ensuring that the final product meets pharmaceutical standards .

Chemical Reactions Analysis

Types of Reactions: Potassium nitrazepate undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of nitrazepate derivatives with altered pharmacological properties .

Scientific Research Applications

Potassium nitrazepate has several scientific research applications:

    Chemistry: It is used as a reference compound in the study of benzodiazepine derivatives.

    Biology: Research on its effects on the central nervous system helps in understanding anxiety mechanisms.

    Medicine: It is studied for its potential therapeutic uses in treating anxiety and related disorders.

    Industry: The compound is used in the development of new anxiolytic drugs.

Mechanism of Action

Potassium nitrazepate exerts its effects by modulating the gamma-aminobutyric acid (GABA) receptors in the brain. It enhances the inhibitory effects of GABA, leading to reduced neuronal excitability and a calming effect. The primary molecular targets are the GABA-A receptors, which play a crucial role in the compound’s anxiolytic properties .

Comparison with Similar Compounds

Uniqueness: Potassium nitrazepate is unique due to its specific chemical structure, which provides distinct pharmacological properties compared to other benzodiazepines. Its potassium salt form enhances its solubility and bioavailability, making it an effective anxiolytic agent .

Properties

CAS No.

5571-84-6

Molecular Formula

C16H10KN3O5

Molecular Weight

363.37 g/mol

IUPAC Name

potassium;7-nitro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate

InChI

InChI=1S/C16H11N3O5.K/c20-15-14(16(21)22)18-13(9-4-2-1-3-5-9)11-8-10(19(23)24)6-7-12(11)17-15;/h1-8,14H,(H,17,20)(H,21,22);/q;+1/p-1

InChI Key

LRJCOMWQVVMARP-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)[N+](=O)[O-])C(=O)[O-].[K+]

Origin of Product

United States

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